1-(4-ethoxyphenyl)-N-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide

• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 1-(4-ethoxyphenyl)-N-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H22N2O4/c1-3-26-18-10-6-16(7-11-18)22-13-14(12-19(22)23)20(24)21-15-4-8-17(25-2)9-5-15/h4-11,14H,3,12-13H2,1-2H3,(H,21,24)
• InChI Key: QJABFCCGXCBSTB-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC=C(C=C3)OC

Description

1-(4-ethoxyphenyl)-N-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is a compound that belongs to the family of pyrrolidinecarboxamides. It is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is of great interest due to its unique structure and potential for various applications.

Mechanism of Action

The exact mechanism of action of 1-(4-ethoxyphenyl)-N-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is not fully understood. However, it is believed to act by modulating the activity of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. This compound has also been shown to have a potent antioxidant effect, which may contribute to its neuroprotective properties.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress in the brain, which may contribute to its neuroprotective properties. This compound has also been shown to have analgesic effects, which may be useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-ethoxyphenyl)-N-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide in lab experiments is its unique structure and potential for various applications. This compound has been extensively studied and has been shown to have potential as a neuroprotective agent, as well as an anti-inflammatory and analgesic agent. However, one of the limitations of using this compound in lab experiments is its potential toxicity and side effects, which need to be carefully monitored.

Future Directions

There are several potential future directions for the study of 1-(4-ethoxyphenyl)-N-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide. One possible direction is to explore its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another possible direction is to investigate its potential use in the treatment of pain and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 1-(4-ethoxyphenyl)-N-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide involves the reaction of 4-ethoxyaniline and 4-methoxybenzaldehyde with pyrrolidine-3-carboxylic acid. The reaction is carried out in the presence of a suitable catalyst and under specific reaction conditions. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-(4-ethoxyphenyl)-N-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been extensively studied for its potential use in scientific research. It has been found to have various applications in the fields of medicinal chemistry, drug discovery, and neuroscience. This compound has been shown to have potential as a neuroprotective agent, as well as an anti-inflammatory and analgesic agent.